Cas no 204339-72-0 (3-Fluoro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzaldehyde
• CAS No: 204339-72-0
• MF: C₈H₄F₄O
• MW: 192.110376358032
• MDL: MFCD00236275
• CID: 92343
• PubChem ID: 2737537
• Update Time: 2025-06-07

3-Fluoro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)benzaldehyde
• alpha,alpha,alpha,3-Tetrafluoro-p-tolualdehyde
• 3-fluoro-4-trifluoromethylbenzaldehyde
• Benzaldehyde,3-fluoro-4-(trifluoromethyl)
• AC-3851
• PS-8342
• DTXSID90372122
• SCHEMBL48409
• SY061735
• MFCD00236275
• 3-Fluoro-4-(trifluoromethyl)benzaldehyde, AldrichCPR
• 204339-72-0
• AKOS005258322
• 3-fluoro-4-(trifluoromethyl)-benzaldehyde
• Z1065616280
• AM61384
• 2-[(4-Fluoroanilino)carbonyl]benzoicacid
• EN300-66705
• 3-Fluoro-4-trifluoromethyl
• CS-W015824
• A21284
• alpha,alpha,alpha,3-Tetrafluoro-p-tolualdehyde;3-Methoxy-4-(trifluoromethyl)benzaldehyde
• FT-0615678
• 3-fluoro-4-trifluoromethyl-benzaldehyde
• Benzaldehyde, 3-fluoro-4-(trifluoromethyl)-
• DB-045218

• MDL： MFCD00236275
• Inchi： 1S/C8H4F4O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-4H
• InChI Key： ZVIQXFUBNNGOJY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 192.02000
• Monoisotopic Mass: 192.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.383
• Melting Point: No data available
• Boiling Point: 199 ºC
• Flash Point: 74 ºC
• Refractive Index: 1.454
• PSA: 17.07000
• LogP: 2.65700
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-Fluoro-4-(trifluoromethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Air Sensitive. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-(trifluoromethyl)benzaldehyde

3-Fluoro-4-(trifluoromethyl)benzaldehyde (CAS No. 204339-72-0): A Comprehensive Overview

3-Fluoro-4-(trifluoromethyl)benzaldehyde (CAS No. 204339-72-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 4-(trifluoromethyl)-3-fluorobenzaldehyde, is characterized by its unique combination of a fluoro substituent and a trifluoromethyl group on the benzene ring, along with an aldehyde functional group. These structural features endow it with a range of chemical properties that make it a valuable building block in various synthetic pathways.

The chemical structure of 3-Fluoro-4-(trifluoromethyl)benzaldehyde is represented by the formula C₉H₅F₄O. The presence of the trifluoromethyl group (CF₃) and the fluoro substituent (F) on the aromatic ring imparts significant electronic and steric effects, which influence its reactivity and stability. The aldehyde group (-CHO) provides a reactive site for further chemical transformations, making this compound an important intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 3-Fluoro-4-(trifluoromethyl)benzaldehyde has been extensively studied for its potential applications in drug discovery and development. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. Additionally, the fluoro substituent can modulate the binding affinity and selectivity of drug candidates to their target proteins. These properties make 3-Fluoro-4-(trifluoromethyl)benzaldehyde an attractive starting material for the synthesis of novel therapeutic agents.

Recent research has highlighted the use of 3-Fluoro-4-(trifluoromethyl)benzaldehyde in the development of inhibitors for various biological targets. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 3-fluoro-4-(trifluoromethyl)benzaldehyde derivatives as potent inhibitors of human monoamine oxidase (MAO). These derivatives exhibited high selectivity for MAO-B over MAO-A, making them promising candidates for the treatment of neurodegenerative diseases such as Parkinson's disease.

Beyond medicinal chemistry, 3-Fluoro-4-(trifluoromethyl)benzaldehyde has found applications in materials science and polymer chemistry. The unique electronic properties conferred by the trifluoromethyl and fluoro groups make this compound suitable for use in the synthesis of functional polymers and coatings. For instance, researchers at the University of California, Berkeley have developed a series of polymeric materials incorporating 3-Fluoro-4-(trifluoromethyl)benzaldehyde-based monomers that exhibit enhanced thermal stability and mechanical strength.

The synthetic accessibility of 3-Fluoro-4-(trifluoromethyl)benzaldehyde has also been a subject of interest in organic synthesis. Various methods have been reported for its preparation, including electrophilic fluorination reactions and transition-metal-catalyzed cross-coupling reactions. One notable synthetic route involves the reaction of 4-trifluoromethylphenylacetonitrile with diethylaminosulfur trifluoride (DAST), followed by hydrolysis to form the aldehyde. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its synthetic utility, 3-Fluoro-4-(trifluoromethyl)benzaldehyde has been studied for its potential as a ligand in coordination chemistry. The aldehyde group can coordinate with metal ions to form stable complexes, which can be used in catalytic processes or as precursors for metal-based materials. For example, a study published in Inorganic Chemistry demonstrated that complexes formed from 3-Fluoro-4-(trifluoromethyl)benzaldehyde and palladium(II) ions exhibited high catalytic activity in Suzuki-Miyaura cross-coupling reactions.

The environmental impact and safety profile of 3-Fluoro-4-(trifluoromethyl)benzaldehyde are also important considerations. While this compound is not classified as hazardous under current regulations, it is essential to handle it with care due to its reactivity and potential for forming toxic byproducts upon decomposition. Proper safety protocols should be followed during its synthesis, storage, and use to ensure the well-being of laboratory personnel and environmental sustainability.

In conclusion, 3-Fluoro-4-(trifluoromethyl)benzaldehyde (CAS No. 204339-72-0) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique combination of functional groups makes it a valuable building block for the development of novel drugs, functional materials, and catalytic systems. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern chemical research.